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Compound of Interest

Compound Name: KU-60019

Cat. No.: B3026409 Get Quote

Application Notes and Protocols for KU-60019
Topic: Preparing and Utilizing KU-60019 Stock and Working Solutions in Research

Audience: This document is intended for researchers, scientists, and drug development

professionals engaged in in vitro and in vivo studies involving ATM kinase inhibition.

Introduction
KU-60019 is a potent and highly selective second-generation inhibitor of the Ataxia-

Telangiectasia Mutated (ATM) kinase, a master regulator of the DNA damage response (DDR).

[1][2][3] With an IC50 of 6.3 nM, it is significantly more potent than its predecessor, KU-55933.

[4][5][6] KU-60019 exhibits high selectivity for ATM over other related kinases, such as DNA-PK

(270-fold) and ATR (1600-fold), making it a precise tool for dissecting ATM-dependent signaling

pathways.[4][5] These application notes provide detailed protocols for the preparation of stock

and working solutions of KU-60019 and summarize its use in various experimental contexts.

Data Presentation: Quantitative Summary
The following table summarizes the key quantitative data for KU-60019, compiled from various

sources.
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Parameter Value Source(s)

Molecular Weight 547.67 g/mol [3][4][6]

IC50 (ATM Kinase) 6.3 nM [3][4][5][6]

Solubility in DMSO
≥27.4 mg/mL to 100 mg/mL

(up to 182.59 mM)
[3][4][6][7][8][9][10]

Solubility in Ethanol ≥51.2 mg/mL to 100 mM [3][6][7][8][9]

Solubility in Water Insoluble [4][7][8][9]

Stock Solution Storage

Aliquot and store at -20°C for

several months or -80°C for up

to 2 years.

[4][5][7][8][9][11]

Working Concentration
1 µM to 10 µM for in vitro cell-

based assays.
[1][4]

In Vivo Concentration
10 µM delivered via osmotic

pump.
[4][7][8][9]

Experimental Protocols
1. Preparation of KU-60019 Stock Solution (10 mM in DMSO)

Materials:

KU-60019 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Optional: Ultrasonic bath

Protocol:
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Aseptically weigh the desired amount of KU-60019 powder. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 5.48 mg of KU-60019.

Add the appropriate volume of sterile DMSO to the vial containing the KU-60019 powder.

Vortex the solution thoroughly until the powder is completely dissolved. To aid dissolution,

you may gently warm the tube at 37°C for 10 minutes or use an ultrasonic bath for a short

period.[7]

Once dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL)

in sterile microcentrifuge tubes. This is critical to avoid repeated freeze-thaw cycles which

can degrade the compound.[4][8][9]

Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage (up to 2 years).[4][5][11]

2. Preparation of KU-60019 Working Solution for Cell Culture

Materials:

10 mM KU-60019 stock solution in DMSO

Pre-warmed, sterile cell culture medium

Sterile microcentrifuge tubes

Protocol:

Thaw a single aliquot of the 10 mM KU-60019 stock solution at room temperature.

Perform a serial dilution of the stock solution in pre-warmed cell culture medium to achieve

the desired final working concentration. For example, to prepare 1 mL of a 10 µM working

solution, add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Mix the working solution gently by pipetting or inverting the tube.

Add the working solution to your cell culture plates immediately. It is recommended to

prepare the working solution fresh for each experiment.[8][9]
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Note on Final DMSO Concentration: Ensure the final concentration of DMSO in the cell

culture medium is below 0.5%, as higher concentrations can be toxic to cells.[9] For a 10

µM working solution prepared from a 10 mM stock, the final DMSO concentration will be

0.1%.
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Caption: ATM signaling pathway and the inhibitory action of KU-60019.

Experimental Workflow for KU-60019 Preparation and Application
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Solution Preparation

Experimental Application

1. Weigh KU-60019 Powder

2. Dissolve in DMSO
(e.g., 10 mM)

3. Aliquot Stock Solution

4. Store at -20°C or -80°C

5. Thaw a Single Aliquot

For each experiment

6. Prepare Working Solution
in Cell Culture Medium

7. Treat Cells
(e.g., 1-10 µM)

8. Analyze Cellular Response

Click to download full resolution via product page

Caption: Workflow for preparing and using KU-60019 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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